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Introduction
Alox Aqualox 232 is a water-based corrosion inhibitor primarily used in metalworking fluids

and industrial applications.[1][2] It is composed of amine salts of organic acids, which are

effective in protecting ferrous metals from corrosion in aqueous solutions.[1][2] This technical

guide provides a summary of the available physical and chemical properties of Alox Aqualox
232 and its related products, Aqualox 232B and 232H.

Due to the proprietary nature of this commercial product, detailed quantitative physical and

chemical data, as well as specific experimental protocols, are not publicly available in technical

data sheets or safety data sheets. The information presented here is compiled from various

publicly accessible sources.

Chemical and Physical Properties
Alox Aqualox 232 and its variants are known for their solubility in water and glycols, making

them suitable for formulation in a variety of water-miscible metalworking fluids.[1] They are

described as low-foaming surface-active agents.[1]
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A key characteristic of these corrosion inhibitors is their composition of amine salts of organic

acids.[1][2] It is also noted that Aqualox 232 does not contain secondary amines and is

expected to biodegrade rapidly.[2] The effectiveness of these products is enhanced when

blended with other materials to raise the pH of the solution.[1]

Variants of the product, Aqualox 232B and 232H, offer different levels of hard water stability.

Aqualox 232H is suitable for use in water with hardness less than 500 ppm, while Aqualox

232B provides good hard water tolerance.[3][4]

A summary of the qualitative properties is presented below.

Property Description

Chemical Type Amine salts of organic acids

Appearance Pale Amber Liquid (for a related product)

Odor Mild (for a related product)

Solubility Soluble in water and glycols

Foaming Low-foaming surface-active agent

Biodegradability Expected to be readily biodegradable

Secondary Amines Does not contain secondary amines

Corrosion Inhibition Mechanism
The primary function of Alox Aqualox 232 is to inhibit the corrosion of ferrous metals in

aqueous environments. The amine salt of the organic acid likely functions by adsorbing onto

the metal surface, forming a protective film. This film acts as a barrier, preventing the

interaction of the metal with corrosive agents present in the aqueous solution. The

effectiveness of this protective layer is often pH-dependent, with a higher pH generally leading

to better corrosion protection.

Logical Relationship of Aqualox 232 Variants
The selection between Aqualox 232, 232B, and 232H is primarily dictated by the hardness of

the water used in the metalworking fluid formulation. This decision-making process can be
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visualized as follows:
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Caption: Selection logic for Aqualox variants based on water hardness.

Experimental Protocols
Detailed experimental protocols for determining the physical and chemical properties of Alox
Aqualox 232 are not publicly available. However, standard ASTM (American Society for

Testing and Materials) or equivalent methods would typically be used for such assessments.

Examples of potentially relevant standard tests include:

Density: ASTM D1298 - Standard Test Method for Density, Relative Density, or API Gravity of

Crude Petroleum and Liquid Petroleum Products by Hydrometer Method.

Viscosity: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids (and Calculation of Dynamic Viscosity).

pH: ASTM E70 - Standard Test Method for pH of Aqueous Solutions With the Glass

Electrode.

Flash Point: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed

Cup Tester.
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Corrosion Inhibition Performance: ASTM D130 - Standard Test Method for Corrosiveness to

Copper from Petroleum Products by Copper Strip Test, or ASTM G31 - Standard Guide for

Laboratory Immersion Corrosion Testing of Metals.

Conclusion
Alox Aqualox 232 is a corrosion inhibitor based on amine salts of organic acids, designed for

use in water-based metalworking fluids. While specific quantitative data and detailed

experimental protocols are not publicly disclosed, its qualitative properties indicate a low-

foaming, water-soluble, and biodegradable product. The choice between its variants, 232B and

232H, depends on the hard water stability requirements of the application. For detailed and

quantitative information, direct contact with the manufacturer, Lubrizol, is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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